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Compound of Interest

Compound Name: Biotin-TAT (47-57)

Cat. No.: B13927712 Get Quote

Biotin-TAT(47-57) Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of Biotin-TAT(47-57).

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Biotin-TAT(47-57) peptide?

A1: For long-term storage, lyophilized Biotin-TAT(47-57) should be stored at -20°C or -80°C in

a tightly sealed container, protected from light and moisture.[1][2] For short-term storage of a

few days to weeks, it can be kept at 4°C.[3] It is crucial to minimize exposure to atmospheric

moisture, so allow the vial to warm to room temperature in a desiccator before opening.

Q2: What is the recommended solvent for reconstituting Biotin-TAT(47-57)?

A2: Biotin-TAT(47-57) is soluble in water (H₂O) at a concentration of ≥ 50 mg/mL.[4] It is also

soluble in DMSO. For biological applications, sterile, nuclease-free water or a buffer

appropriate for your experiment is recommended.

Q3: How should I store Biotin-TAT(47-57) in solution?

A3: Peptide solutions are significantly less stable than their lyophilized form. For optimal

stability, stock solutions of Biotin-TAT(47-57) should be aliquoted into single-use volumes to

avoid repeated freeze-thaw cycles and stored at -80°C for up to 6 months or at -20°C for up to
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1 month.[4] When stored at -20°C, ensure the solution is sealed to prevent moisture absorption

and kept away from light.[4]

Q4: Can I store the Biotin-TAT(47-57) solution at 4°C?

A4: Storing peptide solutions at 4°C is not recommended for extended periods as it can lead to

degradation. If short-term storage at 4°C is necessary, it should not exceed a few days.

Q5: What are the main factors that can cause Biotin-TAT(47-57) to degrade?

A5: Several factors can contribute to the degradation of Biotin-TAT(47-57):

Moisture: The presence of water can lead to hydrolysis of the peptide bonds.

Temperature: Higher temperatures accelerate degradation reactions.

pH: Extreme pH values can cause hydrolysis and other chemical modifications.

Oxidation: The peptide sequence of TAT(47-57) (YGRKKRRQRRR) does not contain highly

susceptible residues like Cysteine or Methionine, but oxidation can still occur over time.

Repeated Freeze-Thaw Cycles: These cycles can physically damage the peptide structure.
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Issue Possible Cause Recommended Solution

Loss of biological activity
Peptide degradation due to

improper storage.

Ensure the peptide is stored as

recommended in the FAQs.

Use fresh aliquots for each

experiment. Perform a stability

test (see Experimental

Protocols).

Contamination of the stock

solution.

Use sterile techniques when

preparing and handling

solutions. Filter-sterilize the

reconstituted peptide solution if

necessary.

Precipitation of the peptide

upon reconstitution or in buffer

The solubility limit has been

exceeded.

Try dissolving the peptide at a

lower concentration. Gentle

vortexing or sonication can aid

dissolution.

The pH of the buffer is close to

the isoelectric point of the

peptide.

Adjust the pH of the buffer. For

basic peptides like TAT(47-57),

a slightly acidic pH may

improve solubility.

Inconsistent experimental

results

Inaccurate peptide

concentration due to improper

handling of the lyophilized

powder.

Allow the vial to equilibrate to

room temperature before

opening to prevent moisture

condensation on the powder.

Degradation of the peptide in

the experimental buffer.

Assess the stability of the

peptide in your specific

experimental buffer and at the

working temperature (see

Experimental Protocols).

Quantitative Data Summary

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13927712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition
Value/Recommendat

ion
Reference

Storage (Lyophilized) Long-term -20°C to -80°C [1][2]

Short-term 4°C (days to weeks) [3]

Storage (In Solution) -80°C Up to 6 months [4]

-20°C Up to 1 month [4]

Solubility Water (H₂O) ≥ 50 mg/mL [4]

DMSO Soluble [5]

Experimental Protocols
Protocol 1: Assessment of Biotin-TAT(47-57) Solubility
Objective: To determine the solubility of Biotin-TAT(47-57) in a specific buffer.

Materials:

Lyophilized Biotin-TAT(47-57)

Buffer of interest (e.g., PBS, Tris-HCl)

Microcentrifuge tubes

Vortex mixer

Spectrophotometer or HPLC system

Methodology:

Weigh a precise amount of lyophilized Biotin-TAT(47-57).

Add a small, measured volume of the buffer to the peptide.

Vortex the solution gently for 2 minutes.
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Visually inspect for any undissolved particles.

If the peptide has dissolved completely, repeat steps 2-4 with increasing amounts of peptide

until precipitation is observed.

To quantify the dissolved peptide, centrifuge the saturated solution to pellet any undissolved

material and measure the absorbance of the supernatant at 280 nm (due to the Tyrosine

residue) or analyze by HPLC.

Protocol 2: Assessment of Biotin-TAT(47-57) Stability in
Solution
Objective: To evaluate the stability of Biotin-TAT(47-57) in a specific buffer over time at a given

temperature.

Materials:

Reconstituted Biotin-TAT(47-57) stock solution

Buffer of interest

Incubator or water bath set to the desired temperature

HPLC system with a C18 column

Mass spectrometer (optional)

Methodology:

Prepare a solution of Biotin-TAT(47-57) in the buffer of interest at a known concentration.

Aliquot the solution into multiple tubes.

Take a "time zero" sample and analyze it immediately by reverse-phase HPLC (RP-HPLC).

Incubate the remaining aliquots at the desired temperature (e.g., 4°C, 25°C, 37°C).
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At predetermined time points (e.g., 1, 3, 7, 14 days), remove an aliquot and analyze it by RP-

HPLC.

Compare the peak area of the intact Biotin-TAT(47-57) at each time point to the time-zero

sample to determine the percentage of remaining peptide.

(Optional) Use mass spectrometry to identify any degradation products.
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Caption: Workflow for assessing Biotin-TAT(47-57) solubility.
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Caption: Workflow for assessing Biotin-TAT(47-57) stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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